Cas no 109010-42-6 (1a,2,3,7b-Tetrahydro-1H-cyclopropa[a]naphthalene-1-carboxylic acid)
1a,2,3,7b-Tetrahydro-1H-cyclopropa[a]naphthalene-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 1a,2,3,7b-Tetrahydro-1H-cyclopropa[a]naphthalene-1-carboxylic acid
- (1S,1aS,7bR)-1H,1aH,2H,3H,7bH-cyclopropa[a]naphthalene-1-carboxylic acid
- 1a,2,3,7b-Tetrahydro-1H-cyclopropa[a]phthalene-1-carboxylic acid
- SCHEMBL1478178
- DTXSID50629503
- 1H,1AH,2H,3H,7BH-CYCLOPROPA[A]NAPHTHALENE-1-CARBOXYLIC ACID
- 109010-42-6
- 1a,2,3,7b-Tetrahydro-1H-cyclopropa[a]naphthalene-1-carboxylicacid
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- Inchi: 1S/C12H12O2/c13-12(14)11-9-6-5-7-3-1-2-4-8(7)10(9)11/h1-4,9-11H,5-6H2,(H,13,14)
- InChI Key: KZUMNNCSWYNQBY-UHFFFAOYSA-N
- SMILES: OC(C1C2C3C=CC=CC=3CCC21)=O
Computed Properties
- Exact Mass: 188.083729621g/mol
- Monoisotopic Mass: 188.083729621g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 37.3Ų
1a,2,3,7b-Tetrahydro-1H-cyclopropa[a]naphthalene-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A219006158-1g |
1a,2,3,7b-Tetrahydro-1H-cyclopropa[a]naphthalene-1-carboxylic acid |
109010-42-6 | 95% | 1g |
$690.80 | 2023-09-04 | |
| Chemenu | CM139747-1g |
1a,2,3,7b-tetrahydro-1H-cyclopropa[a]naphthalene-1-carboxylic acid |
109010-42-6 | 95% | 1g |
$729 | 2023-03-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1756659-1g |
1A,2,3,7b-tetrahydro-1h-cyclopropa[a]naphthalene-1-carboxylic acid |
109010-42-6 | 95% | 1g |
¥5833.00 | 2024-08-09 |
1a,2,3,7b-Tetrahydro-1H-cyclopropa[a]naphthalene-1-carboxylic acid Related Literature
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
Additional information on 1a,2,3,7b-Tetrahydro-1H-cyclopropa[a]naphthalene-1-carboxylic acid
Comprehensive Overview of 1a,2,3,7b-Tetrahydro-1H-cyclopropa[a]naphthalene-1-carboxylic acid (CAS No. 109010-42-6)
1a,2,3,7b-Tetrahydro-1H-cyclopropa[a]naphthalene-1-carboxylic acid (CAS No. 109010-42-6) is a specialized organic compound with a unique cyclopropane-fused naphthalene structure. This compound has garnered significant attention in pharmaceutical and materials science research due to its steric constraints and potential bioactive properties. Its molecular framework combines the rigidity of a cyclopropane ring with the aromaticity of a naphthalene system, making it a valuable intermediate for synthesizing complex molecules.
Recent studies highlight the growing interest in strained-ring compounds like 1a,2,3,7b-Tetrahydro-1H-cyclopropa[a]naphthalene-1-carboxylic acid for their applications in drug discovery and agrochemical development. Researchers are exploring its utility as a scaffold for kinase inhibitors and anti-inflammatory agents, aligning with the current trend toward targeted therapies. The compound's carboxylic acid moiety further enhances its versatility, enabling derivatization for structure-activity relationship (SAR) studies.
From a synthetic chemistry perspective, the preparation of CAS 109010-42-6 often involves transition-metal-catalyzed cyclopropanation or photochemical methods. These techniques are pivotal in addressing challenges like ring strain stability and regioselectivity. Innovations in green chemistry have also spurred interest in optimizing its synthesis to reduce waste and improve yields, reflecting broader industry shifts toward sustainable practices.
The compound's physicochemical properties, such as its logP value and hydrogen-bonding capacity, are critical for ADME (Absorption, Distribution, Metabolism, Excretion) profiling in drug development. Computational tools like molecular docking and QSAR modeling are increasingly used to predict its interactions with biological targets, a topic frequently searched by professionals in cheminformatics and medicinal chemistry.
Beyond pharmaceuticals, 1a,2,3,7b-Tetrahydro-1H-cyclopropa[a]naphthalene-1-carboxylic acid has potential in advanced material science. Its rigid structure could contribute to the design of organic semiconductors or liquid crystals, areas gaining traction due to the demand for flexible electronics and energy-efficient displays. This interdisciplinary relevance makes it a subject of interest in both academic and industrial research.
In summary, CAS 109010-42-6 exemplifies the convergence of structural complexity and functional adaptability. As research continues to uncover its applications, this compound remains a focal point for innovations in life sciences and material engineering, answering pressing questions in modern chemistry.
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